Cas no 1795442-26-0 (N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-N'-[4-(propan-2-yl)phenyl]ethanediamide)

• Product Name: N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-N'-[4-(propan-2-yl)phenyl]ethanediamide
• CAS No: 1795442-26-0
• MF: C₂₁H₂₂N₂O₄S
• MW: 398.475384235382
• CID: 5368512
• Update Time: 2025-07-09

N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-N'-[4-(propan-2-yl)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-[furan-2-yl(hydroxy)methyl]thiophen-2-yl]methyl]-N'-(4-propan-2-ylphenyl)oxamide
• N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-N'-[4-(propan-2-yl)phenyl]ethanediamide

• Inchi： 1S/C21H22N2O4S/c1-13(2)14-5-7-15(8-6-14)23-21(26)20(25)22-12-16-9-10-18(28-16)19(24)17-4-3-11-27-17/h3-11,13,19,24H,12H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key： UCTIMZMRHYMONZ-UHFFFAOYSA-N
• SMILES： C(NCC1SC(C(C2=CC=CO2)O)=CC=1)(=O)C(NC1=CC=C(C(C)C)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-N'-[4-(propan-2-yl)phenyl]ethanediamide

Research Brief on N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-N'-[4-(propan-2-yl)phenyl]ethanediamide (CAS: 1795442-26-0)

In recent years, the compound N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-N'-[4-(propan-2-yl)phenyl]ethanediamide (CAS: 1795442-26-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining furan, thiophene, and ethanediamide moieties, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-N'-[4-(propan-2-yl)phenyl]ethanediamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the stereoselective formation of the hydroxy-methyl group. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

From a biological perspective, this compound has demonstrated notable activity in modulating specific molecular targets. Preliminary in vitro studies indicate that it interacts with key enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its ability to penetrate cell membranes efficiently has made it a candidate for further investigation in targeted drug delivery systems. Researchers have also explored its pharmacokinetic properties, revealing favorable absorption and distribution profiles in animal models.

Recent preclinical studies have expanded the understanding of this compound's therapeutic potential. For instance, in models of neurodegenerative diseases, it has shown neuroprotective effects by reducing oxidative stress and inhibiting protein aggregation. These findings align with the growing interest in developing small-molecule therapeutics for conditions such as Alzheimer's and Parkinson's diseases. Furthermore, its low toxicity profile in early-stage toxicity studies underscores its potential as a safe and effective therapeutic agent.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as scalability of synthesis, long-term stability, and comprehensive toxicity assessments need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the development of this compound. Future research directions may include structural modifications to enhance potency and selectivity, as well as exploring combination therapies to maximize therapeutic efficacy.

In conclusion, N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-N'-[4-(propan-2-yl)phenyl]ethanediamide (CAS: 1795442-26-0) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural attributes and promising biological activities position it as a potential candidate for addressing unmet medical needs. Continued investigation and collaboration will be crucial in unlocking its full therapeutic potential and bringing it closer to clinical application.